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Compound of Interest

Compound Name: UK-383367

Cat. No.: B1683372

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation, handling, and storage of a UK-383367 stock solution using Dimethyl Sulfoxide
(DMSO0). UK-383367 is a potent and selective inhibitor of procollagen C-proteinase (PCP), also
known as Bone Morphogenetic Protein-1 (BMP-1), and is a valuable tool in research areas

such as fibrosis and tissue remodeling.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for UK-383367, essential for accurate
stock solution preparation and experimental design.
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Parameter Value Reference

Molecular Weight 324.38 g/mol [31141[5]

Molecular Formula C15H24N404 [4][5116]

CAS Number 348622-88-8 [4][5]

Appearance Crystalline solid [6]

ICso for BMP-1/PCP 44 nM [31[4]I5]

Solubility in DMSO 25 - 65 mg/mL (approx. 77 - [31[5][6]
200 mM)

Purity >98% [4][6]

Storage (Solid) -20°C [4]

-20°C for 1-3 months; -80°C
Storage (DMSO Stock) [11[7]
for up to 6 months

Application Notes
Solvent Selection and Handling

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of UK-383367 due to the compound's high solubility in it.[3][4][5][6] However, the
quality and handling of DMSO are critical for maintaining the integrity and solubility of the
compound.

o DMSO Quality: Always use anhydrous, high-purity (299.9%) DMSO. DMSO is highly
hygroscopic, meaning it readily absorbs moisture from the atmosphere.[8] The presence of
water can significantly decrease the solubility of UK-383367.[3]

» Handling DMSO: Open and handle DMSO in a low-humidity environment, if possible. Use a
fresh aliquot from a sealed bottle for preparing the stock solution. Keep the main DMSO
container tightly sealed when not in use to prevent moisture absorption.[8]

o Safety Precautions: DMSO is a combustible liquid and can readily penetrate the skin.[8][9]
Always wear appropriate personal protective equipment (PPE), including chemical-resistant
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gloves, a lab coat, and safety goggles.[9] All handling of DMSO and UK-383367 should be
performed in a certified chemical fume hood.[9]

Storage and Stability

Proper storage is crucial to ensure the long-term stability and activity of UK-383367.

e Solid Compound: The solid, crystalline form of UK-383367 should be stored at -20°C in a
tightly sealed container.[4]

e Stock Solution: Once dissolved in DMSO, the stock solution should be aliquoted into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.[7] These aliquots should be stored
at -20°C for short-term storage (up to 1-3 months) or at -80°C for long-term storage (up to 6
months).[1][7] Before use, allow an aliquot to thaw completely at room temperature and
vortex gently to ensure a homogeneous solution.

Experimental Protocol: Preparation of a 50 mM UK-
383367 Stock Solution in DMSO

This protocol provides a step-by-step method for preparing a 50 mM stock solution of UK-
383367 in DMSO.

Materials
o UK-383367 powder (CAS: 348622-88-8)

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryogenic vials

o Pipettors and sterile, chemical-resistant pipette tips
o Vortex mixer

o Personal Protective Equipment (PPE): gloves, lab coat, safety goggles
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Procedure

e Pre-calculation:

[e]

Determine the mass of UK-383367 required. To prepare 1 mL of a 50 mM stock solution:

o

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

[¢]

Mass (mg) = 0.050 mol/L x 0.001 L x 324.38 g/mol x 1000 mg/g

[e]

Mass (mg) = 16.22 mg
e Weighing the Compound:

o In a chemical fume hood, carefully weigh out 16.22 mg of UK-383367 powder into a sterile
microcentrifuge tube.

o Note: If weighing a different amount, adjust the volume of DMSO accordingly in the next
step.

e Dissolving the Compound:
o Add 1 mL of anhydrous, high-purity DMSO to the tube containing the UK-383367 powder.

o Cap the tube securely and vortex the solution for 1-2 minutes, or until the solid is
completely dissolved. A clear solution should be obtained. Gentle warming in a 37°C water
bath can be used to aid dissolution if necessary.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20 yL) in sterile
cryogenic vials or microcentrifuge tubes. This minimizes waste and prevents degradation
from multiple freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration (50 mM), solvent
(DMSO), and date of preparation.

o Store the aliquots at -20°C or -80°C as per the storage guidelines mentioned above.
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Workflow for Preparing UK-383367 Stock Solution

Preparation

Calculate required mass of UK-383367
(e.g., 16.22 mg for 1 mL of 50 mM)

:

Weigh UK-383367 powder
in a chemical fume hood

Dissalution
A

Add anhydrous DMSO to the powder
(e.g., 1 mL for 16.22 mg)

:

Vortex until fully dissolved

Storage
Y

Aliguot into single-use tubes

:

Label aliquots clearly

:

Store at -20°C or -80°C

Ready for Experimental Use

Click to download full resolution via product page
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Caption: Workflow for preparing UK-383367 stock solution in DMSO.

Mechanism of Action: Inhibition of Collagen
Processing

UK-383367 selectively inhibits BMP-1, a key enzyme responsible for the C-terminal processing
of procollagen, which is an essential step in the maturation of collagen fibers.[3][4] By blocking
this process, UK-383367 effectively inhibits the deposition of new collagen, making it a
valuable agent for studying and potentially treating fibrotic diseases.[2][3]

Simplified Signhaling Pathway of UK-383367 Action
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Caption: UK-383367 inhibits BMP-1, blocking collagen maturation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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